Cas no 1179970-60-5 (N-methyl-N-(piperidin-3-yl)methanesulfonamide)

• Product Name: N-methyl-N-(piperidin-3-yl)methanesulfonamide
• CAS No: 1179970-60-5
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 4471364
• PubChem ID: 54595457
• Update Time: 2025-06-09

N-methyl-N-(piperidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-PIPERIDIN-3-YLMETHANESULFONAMIDE
• N-Methyl-N-(piperidin-3-yl)methanesulfonamide
• DB-159737
• EN300-146827
• MFCD23106380
• SCHEMBL1967495
• 1179970-60-5
• N-methyl-N-3-piperidinylmethanesulfonamide
• (S)-N-Methyl-N-(3-piperidyl)methanesulfonamide
• CS-0055330
• P11369
• SB10758
• SY343704
• PB29953
• AKOS010023793
• SB10756
• N-methyl-N-(piperidin-3-yl)methanesulfonamide

• Inchi： 1S/C7H16N2O2S/c1-9(12(2,10)11)7-4-3-5-8-6-7/h7-8H,3-6H2,1-2H3
• InChI Key： KTEJVLRMWVTLDB-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.8Ų

Additional information on N-methyl-N-(piperidin-3-yl)methanesulfonamide

Comprehensive Overview of N-methyl-N-(piperidin-3-yl)methanesulfonamide (CAS No. 1179970-60-5)

N-methyl-N-(piperidin-3-yl)methanesulfonamide (CAS No. 1179970-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a piperidine ring, a methyl group, and a methanesulfonamide moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the design of CNS-targeting drugs and enzyme inhibitors.

The compound's CAS number 1179970-60-5 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines lipophilic (piperidine) and polar (sulfonamide) components, which is critical for optimizing drug permeability and target binding affinity. Recent studies highlight its utility in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and oncology research.

In the era of AI-driven drug discovery, N-methyl-N-(piperidin-3-yl)methanesulfonamide has been explored in virtual screening libraries. Computational models predict its potential as a scaffold for kinase inhibitors, aligning with the growing demand for personalized medicine solutions. The compound’s synthetic accessibility and structural tunability make it a candidate for high-throughput screening campaigns, addressing current challenges in drug repurposing.

From an industrial perspective, the compound’s patent landscape reveals applications in neurodegenerative disease therapies, such as Alzheimer’s and Parkinson’s, which dominate public health discussions. Its metabolic stability and blood-brain barrier penetration are frequently cited in publications, reflecting user searches for "BBB-permeable compounds" and "neuroprotective agents". These attributes position it as a key player in preclinical development pipelines.

Environmental and green chemistry considerations are also relevant. The synthesis of N-methyl-N-(piperidin-3-yl)methanesulfonamide can be optimized using catalytic methods to reduce waste, responding to the trend toward sustainable pharmaceuticals. Analytical techniques like HPLC-MS and NMR ensure purity, a critical factor given the stringent requirements of FDA submissions and ICH guidelines.

In summary, CAS 1179970-60-5 represents a nexus of innovation across medicinal chemistry, computational biology, and industrial applications. Its adaptability to structure-activity relationship (SAR) studies and alignment with drug-likeness criteria underscore its enduring relevance in scientific and commercial spheres.